Cas no 1219610-65-7 (2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol
• CAS No: 1219610-65-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD17222312
• CID: 5231274
• Update Time: 2026-03-07

2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3-methylbutan-2-ol
• 2-(3,4-Dimethoxyphenyl)-3-methyl-butan-2-ol
• 2-(3,4-di-methoxyphenyl)-3-methylbutan-2-ol
• Benzenemethanol, 3,4-dimethoxy-α-methyl-α-(1-methylethyl)-
• 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol

• MDL： MFCD17222312
• Inchi： 1S/C13H20O3/c1-9(2)13(3,14)10-6-7-11(15-4)12(8-10)16-5/h6-9,14H,1-5H3
• InChI Key： VBBNELSKPFMPAN-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC(=C(C=1)OC)OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7

Additional information on 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol

Professional Introduction to 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol (CAS No. 1219610-65-7)

2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1219610-65-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both methoxy groups and a secondary alcohol functionality in its molecular structure endows it with distinct chemical reactivity, making it a versatile building block for drug discovery and development.

The molecular structure of 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol consists of a phenyl ring substituted with two methoxy groups at the 3 and 4 positions, attached to a butan-2-ol side chain with a methyl group at the 3-position. This arrangement contributes to its solubility characteristics and interaction potential with biological targets. The compound's aromaticity and hydroxyl group provide multiple sites for functionalization, enabling chemists to modify its properties for specific applications.

In recent years, there has been growing interest in 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol due to its potential applications in the synthesis of pharmacologically active agents. Researchers have explored its utility as a precursor in the development of novel therapeutic compounds targeting various diseases. For instance, studies have demonstrated its role in the synthesis of analogs with anti-inflammatory and analgesic properties. The methoxy-substituted phenyl ring enhances binding affinity to certain enzymes and receptors, making this compound a promising candidate for further medicinal chemistry investigations.

One of the most compelling aspects of CAS No. 1219610-65-7 is its role in the development of small-molecule inhibitors. The secondary alcohol functionality allows for facile derivatization into esters or ethers, which can be further modified to improve pharmacokinetic profiles. Recent advancements in computational chemistry have enabled virtual screening of derivatives based on 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol, identifying new scaffolds with enhanced biological activity. These computational approaches have accelerated the drug discovery process, making this compound an attractive scaffold for high-throughput screening campaigns.

The pharmacological potential of 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol has also been explored in the context of neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a potential therapeutic avenue for conditions such as Alzheimer's disease and Parkinson's disease. The methoxy groups on the phenyl ring contribute to lipophilicity, facilitating blood-brain barrier penetration—a critical factor for central nervous system drugs. Further research is ongoing to elucidate the exact mechanisms of action and optimize drug-like properties.

In addition to its pharmaceutical applications, CAS No. 1219610-65-7 has shown promise in material science and industrial chemistry. Its unique structural motifs make it a candidate for designing novel polymers or specialty chemicals with tailored properties. The aromatic ring and hydroxyl group provide opportunities for cross-linking reactions, leading to materials with enhanced durability or functionality. Such applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

The synthesis of 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include Grignard reactions followed by reduction steps or direct functionalization of the phenyl ring using methoxyating agents. Advances in catalytic methods have improved efficiency in these processes, reducing waste and energy consumption—a critical consideration in modern chemical manufacturing.

Regulatory considerations play a significant role in the commercialization of compounds like CAS No. 1219610-65-7. Manufacturers must adhere to stringent guidelines regarding quality control, safety testing, and environmental impact. Collaborative efforts between academic researchers and industry partners ensure that these standards are met while fostering innovation in drug development. The growing emphasis on sustainable chemistry practices further underscores the importance of responsible production methodologies.

Future directions in research on 2-(3,4-Dimethoxyphenyl)-3-methylbutan-2-ol include exploring its role in combination therapies and personalized medicine approaches. By integrating genomics and proteomics data with traditional pharmacological assays, researchers can identify patient-specific responses to derivatives of this compound. Such personalized strategies hold promise for improving treatment outcomes across diverse patient populations.

In conclusion,CAS No 1219610 65 7 represents a fascinating compound with broad applications in pharmaceuticals material science and industrial chemistry Its unique structural features make it an invaluable scaffold for drug discovery while its versatility supports innovation across multiple scientific domains Continued research will likely uncover new opportunities for leveraging this compound's potential contributing significantly to advancements in health care technology